Cas no 1804506-46-4 (3-Amino-2-nitrophenylpropanal)

• Product Name: 3-Amino-2-nitrophenylpropanal
• CAS No: 1804506-46-4
• MF: C₉H₁₀N₂O₃
• MW: 194.187302112579
• CID: 4962027
• Update Time: 2025-11-06

3-Amino-2-nitrophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-nitrophenylpropanal

• Inchi： 1S/C9H10N2O3/c1-6(5-12)7-3-2-4-8(10)9(7)11(13)14/h2-6H,10H2,1H3
• InChI Key： FYXKHFOBXCZUHW-UHFFFAOYSA-N
• SMILES： O=CC(C)C1C=CC=C(C=1[N+](=O)[O-])N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• XLogP3: 1.6
• Topological Polar Surface Area: 88.9

Additional information on 3-Amino-2-nitrophenylpropanal

Introduction to 3-Amino-2-nitrophenylpropanal (CAS No. 1804506-46-4)

3-Amino-2-nitrophenylpropanal, with the chemical identifier CAS No. 1804506-46-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound, featuring a nitro-substituted aromatic ring coupled with an aldehyde functional group and an amino-substituted propyl side chain, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules.

The structural configuration of 3-Amino-2-nitrophenylpropanal positions it as a versatile building block for medicinal chemists. The presence of both the amino and nitro groups provides multiple sites for functionalization, enabling the construction of complex scaffolds through condensation, reduction, or further substitution reactions. These attributes are particularly relevant in the development of novel therapeutic agents where precise molecular design is critical.

In recent years, there has been growing interest in exploring the pharmacological potential of nitroaromatic compounds due to their ability to modulate biological pathways through distinct mechanisms. The aldehyde moiety in 3-Amino-2-nitrophenylpropanal allows for easy derivatization into Schiff bases or heterocyclic structures, which are known to exhibit a wide range of biological activities. For instance, studies have demonstrated that nitroaromatic derivatives can interact with enzymes and receptors involved in inflammation, neurodegeneration, and cancer progression.

One of the most compelling aspects of 3-Amino-2-nitrophenylpropanal is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a central role in cell signaling pathways, and their dysregulation is implicated in numerous diseases. By leveraging the reactivity of the aldehyde group and the electronic properties of the nitroaromatic ring, researchers have been able to develop potent inhibitors targeting specific kinases. These inhibitors have shown promise in preclinical studies as potential treatments for conditions such as chronic inflammation and oncological disorders.

The chemical synthesis of 3-Amino-2-nitrophenylpropanal itself is a testament to advancements in organic chemistry methodologies. Modern synthetic routes often involve multi-step processes that highlight the ingenuity of synthetic chemists in navigating complex reaction sequences. The use of palladium-catalyzed cross-coupling reactions, for example, has streamlined certain synthetic transformations, making the production of this compound more efficient and scalable.

From a computational chemistry perspective, 3-Amino-2-nitrophenylpropanal has been subject to extensive molecular modeling studies to understand its interactions with biological targets. Quantum mechanical calculations have provided insights into its electronic structure and reactivity, aiding in the design of optimized derivatives. These computational approaches are increasingly integral to drug discovery pipelines, allowing for rapid screening and prioritization of candidate compounds.

The applications of 3-Amino-2-nitrophenylpropanal extend beyond pharmaceuticals into materials science and agrochemicals. Its structural features make it a candidate for developing advanced materials with tailored properties, such as liquid crystals or conductive polymers. Additionally, derivatives of this compound have been explored as intermediates in crop protection agents, where their ability to interact with biological systems contributes to enhanced efficacy and selectivity.

In conclusion, 3-Amino-2-nitrophenylpropanal (CAS No. 1804506-46-4) represents a fascinating compound with broad utility across multiple scientific domains. Its unique structural features and reactivity profile continue to drive innovation in drug discovery and material science. As research progresses, it is likely that new applications and derivatives will emerge, further solidifying its importance in modern chemistry.